Cas no 2137619-49-7 (1-(2,5-difluorophenyl)-N-methylbicyclo[2.1.1]hexan-5-amine)

1-(2,5-Difluorophenyl)-N-methylbicyclo[2.1.1]hexan-5-amine is a structurally unique bicyclic amine derivative featuring a difluorophenyl substitution. Its rigid bicyclo[2.1.1]hexane scaffold enhances conformational stability, while the fluorine atoms impart electronic modulation to the aromatic ring, influencing reactivity and binding properties. The N-methylamine moiety provides a basic center, making it a versatile intermediate for pharmaceutical and agrochemical applications. The compound’s compact, sterically defined framework may improve selectivity in target interactions, and its fluorine substitution can enhance metabolic stability and lipophilicity. This combination of structural features makes it a promising candidate for further exploration in medicinal chemistry and material science.

1-(2,5-difluorophenyl)-N-methylbicyclo[2.1.1]hexan-5-amine structure

2137619-49-7 structure

Product Name:1-(2,5-difluorophenyl)-N-methylbicyclo[2.1.1]hexan-5-amine

CAS No:2137619-49-7

MF:C₁₃H₁₅F₂N

MW:223.26171040535

CID:6440322

PubChem ID:165456241

Update Time:2025-10-28

1-(2,5-difluorophenyl)-N-methylbicyclo[2.1.1]hexan-5-amine Chemical and Physical Properties

Names and Identifiers

- 1-(2,5-difluorophenyl)-N-methylbicyclo[2.1.1]hexan-5-amine
- 2137619-49-7
- EN300-744799
- Inchi： 1S/C13H15F2N/c1-16-12-8-4-5-13(12,7-8)10-6-9(14)2-3-11(10)15/h2-3,6,8,12,16H,4-5,7H2,1H3
- InChI Key： TUXBPRHUGUQTQA-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1C12CCC(C1)C2NC)F

Computed Properties

Exact Mass: 223.11725581g/mol
Monoisotopic Mass: 223.11725581g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 283
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 3
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 12Å²

1-(2,5-difluorophenyl)-N-methylbicyclo[2.1.1]hexan-5-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-744799-1.0g	1-(2,5-difluorophenyl)-N-methylbicyclo[2.1.1]hexan-5-amine	2137619-49-7	95%	1.0g	$1686.0	2024-05-23
Enamine	EN300-744799-0.05g	1-(2,5-difluorophenyl)-N-methylbicyclo[2.1.1]hexan-5-amine	2137619-49-7	95%	0.05g	$1417.0	2024-05-23
Enamine	EN300-744799-0.1g	1-(2,5-difluorophenyl)-N-methylbicyclo[2.1.1]hexan-5-amine	2137619-49-7	95%	0.1g	$1484.0	2024-05-23
Enamine	EN300-744799-0.25g	1-(2,5-difluorophenyl)-N-methylbicyclo[2.1.1]hexan-5-amine	2137619-49-7	95%	0.25g	$1551.0	2024-05-23
Enamine	EN300-744799-0.5g	1-(2,5-difluorophenyl)-N-methylbicyclo[2.1.1]hexan-5-amine	2137619-49-7	95%	0.5g	$1619.0	2024-05-23
Enamine	EN300-744799-2.5g	1-(2,5-difluorophenyl)-N-methylbicyclo[2.1.1]hexan-5-amine	2137619-49-7	95%	2.5g	$3304.0	2024-05-23
Enamine	EN300-744799-5.0g	1-(2,5-difluorophenyl)-N-methylbicyclo[2.1.1]hexan-5-amine	2137619-49-7	95%	5.0g	$4890.0	2024-05-23
Enamine	EN300-744799-10.0g	1-(2,5-difluorophenyl)-N-methylbicyclo[2.1.1]hexan-5-amine	2137619-49-7	95%	10.0g	$7250.0	2024-05-23

1-(2,5-difluorophenyl)-N-methylbicyclo[2.1.1]hexan-5-amine Related Literature

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Additional information on 1-(2,5-difluorophenyl)-N-methylbicyclo[2.1.1]hexan-5-amine

Comprehensive Overview of 1-(2,5-Difluorophenyl)-N-methylbicyclo[2.1.1]hexan-5-amine (CAS No. 2137619-49-7)

The compound 1-(2,5-difluorophenyl)-N-methylbicyclo[2.1.1]hexan-5-amine (CAS No. 2137619-49-7) is a structurally unique bicyclic amine derivative that has garnered significant attention in pharmaceutical and chemical research. Its molecular framework combines a bicyclo[2.1.1]hexane core with a 2,5-difluorophenyl substituent and an N-methylamine functional group, making it a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its rigid geometry and fluorine-enhanced properties.

In recent years, the demand for fluorinated organic compounds like 1-(2,5-difluorophenyl)-N-methylbicyclo[2.1.1]hexan-5-amine has surged, driven by their applications in medicinal chemistry and agrochemicals. Fluorine atoms are known to improve metabolic stability, bioavailability, and binding affinity, which aligns with the growing focus on precision medicine and targeted therapies. This compound's CAS No. 2137619-49-7 is frequently searched in databases such as PubChem and Reaxys, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies.

The synthesis of 1-(2,5-difluorophenyl)-N-methylbicyclo[2.1.1]hexan-5-amine typically involves multi-step organic reactions, including cycloaddition and reductive amination. Its bicyclo[2.1.1]hexane core is synthetically challenging yet highly valuable for designing conformationally restricted analogs of lead compounds. This aligns with the industry's shift toward fragment-based drug design, where rigid scaffolds are prioritized to optimize molecular interactions.

From a pharmacological perspective, the compound's 2,5-difluorophenyl moiety is noteworthy. Fluorine substitution often enhances lipophilicity and CYP450 stability, addressing common drug development hurdles like rapid metabolism. These properties make CAS No. 2137619-49-7 a subject of interest for CNS-targeting drugs and enzyme inhibitors, topics frequently explored in neuroscience and oncology research.

Beyond pharmaceuticals, 1-(2,5-difluorophenyl)-N-methylbicyclo[2.1.1]hexan-5-amine has potential in material science. Its rigid structure could contribute to advanced polymers or liquid crystals, areas gaining traction due to the demand for flexible electronics and energy storage solutions. The compound's thermal stability and electronic properties are under investigation for these applications.

In summary, 1-(2,5-difluorophenyl)-N-methylbicyclo[2.1.1]hexan-5-amine (CAS No. 2137619-49-7) exemplifies the intersection of innovative chemistry and applied science. Its versatility across drug discovery, material engineering, and chemical biology ensures its continued relevance in both academic and industrial settings. As research progresses, this compound may unlock new avenues in personalized therapeutics and sustainable materials.